2-(4-Bromophenyl)-2-(piperazin-1-yl)propan-1-ol dihydrochloride

• IUPAC Name: 2-(4-bromophenyl)-2-piperazin-1-ylpropan-1-ol;dihydrochloride
• InChI: InChI=1S/C13H19BrN2O.2ClH/c1-13(10-17,16-8-6-15-7-9-16)11-2-4-12(14)5-3-11;;/h2-5,15,17H,6-10H2,1H3;2*1H
• InChI Key: RFOYLZDLVDCEHX-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(C1=CC=C(C=C1)Br)N2CCNCC2.Cl.Cl
• Molecular Formula: C13H21BrCl2N2O
• Molecular Weight: 372.1 g/mol

Description

2-(4-Bromophenyl)-2-(piperazin-1-yl)propan-1-ol dihydrochloride, also known as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Design and Synthesis of Novel Compounds

A study outlined the synthesis of novel derivatives incorporating the piperazine moiety, aiming at evaluating their pharmacological activities, including antidepressant and antianxiety effects. This research underscores the utility of piperazine derivatives in the development of potential therapeutic agents (J. Kumar et al., 2017).

Molecular Structure Characterization

Another study focused on the synthesis of a novel compound, "2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione", highlighting the importance of structural characterization using various spectroscopic techniques to ascertain the chemical structure of newly synthesized piperazine derivatives (M. Wujec & R. Typek, 2023).

Synthesis Optimization

Research on optimizing synthetic routes for piperazine-related compounds indicates the chemical versatility and adaptability of such structures for various applications. This includes the optimization of reaction conditions to improve yield and purity of the target compounds, demonstrating the compound's role in facilitating efficient synthesis processes (Wang Jin-peng, 2013).

Antimicrobial and Antitumor Applications

The synthesis and evaluation of piperazine-based derivatives for their antimicrobial and antitumor activities represent another significant research area. Such studies provide insights into the potential therapeutic applications of these compounds, underscoring their importance in the development of new treatments for infectious diseases and cancer (H. Bektaş et al., 2007; N. Hakobyan et al., 2020).

Analytical Method Development

A specific study focused on the development of a high-performance liquid chromatography (HPLC) method for the quantification and purity determination of a novel phosphodiesterase inhibitor, highlighting the critical role of analytical methodologies in the pharmaceutical development of piperazine-based compounds (Joon Gyo Oh et al., 2007).